Ethyl 5-(2-methoxyphenyl)-5-oxopentanoate
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Overview
Description
Ethyl 5-(2-methoxyphenyl)-5-oxopentanoate is a useful research compound. Its molecular formula is C14H18O4 and its molecular weight is 250.29 g/mol. The purity is usually 95%.
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Scientific Research Applications
Crystal Packing and Molecular Interactions
Ethyl (2Z)-2-cyano-3-[(4-ethoxyphenyl)amino]prop-2-enoate and its methoxyphenyl variant exhibit notable molecular interactions in crystal packing, such as N⋯π interaction, and C–H⋯N and C–H⋯O hydrogen bonds, forming structures like zigzag double-ribbons or simple 1-D double-columns. This indicates the compound's relevance in the study of non-conventional hydrogen bonding and non-hydrogen bonding interactions like C⋯π, shedding light on the subtleties of molecular assembly and crystal engineering (Zhang, Wu, & Zhang, 2011).
Enantiomeric Pairing in Crystallization
The synthesis of compounds closely related to Ethyl 5-(2-methoxyphenyl)-5-oxopentanoate has led to insights into enantiomeric pairing in crystallization, highlighting the delicate balance of molecular structure in determining crystal properties. This is evidenced in the synthesis and crystalline pairing of N,N′-Dicyclohexyl-N-[(1RS,2RS,6SR)-4-(4-methoxyphenyl)-2,6-dimethyl-3-cyclohexene-1-carbonyl]urea, showcasing the profound impact of subtle structural variations on the crystal's properties (Xie, Meyers, & Robinson, 2004).
Anti-Juvenile Hormone Activity
In the realm of biochemistry, derivatives of this compound have been explored for their potential to induce precocious metamorphosis in larvae, indicating a possible role in pest management and ecological studies. This highlights the compound's potential in developing novel bioactive agents (Furuta, Shirahashi, Yamashita, Ashibe, & Kuwano, 2006).
Crystallography and Hydrogen Bonding
The compound's crystal structure has been meticulously studied, revealing the significance of hydrogen bonds in its crystal packing. This suggests its utility in studying molecular interactions and crystal engineering (Yeong, Chia, Quah, & Tan, 2018).
Molecular Synthesis and Chemical Properties
This compound has been a focal point in synthesizing various compounds, exploring its reactivity and the potential to generate novel chemical entities with specific properties, such as antimicrobial, antioxidant, or non-linear optical activities. This versatility underscores the compound's significance in synthetic chemistry and materials science (Raghavendra, Renuka, Kameshwar, Srinivasan, Kumar, & Shashikanth, 2016).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
ethyl 5-(2-methoxyphenyl)-5-oxopentanoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18O4/c1-3-18-14(16)10-6-8-12(15)11-7-4-5-9-13(11)17-2/h4-5,7,9H,3,6,8,10H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNJCVYRFXWNVPG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCCC(=O)C1=CC=CC=C1OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70378001 |
Source
|
Record name | Ethyl 5-(2-methoxyphenyl)-5-oxopentanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70378001 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
124524-69-2 |
Source
|
Record name | Ethyl 5-(2-methoxyphenyl)-5-oxopentanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70378001 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.